Cas no 57436-98-3 (Pyrazino[2,3-f]quinoxaline, 2,3-dimethyl-)

• Product Name: Pyrazino[2,3-f]quinoxaline, 2,3-dimethyl-
• CAS No: 57436-98-3
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 345347
• PubChem ID: 598256
• Update Time: 2025-04-19

Pyrazino[2,3-f]quinoxaline, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-f]quinoxaline, 2,3-dimethyl-
• 2,3-dimethylpyrazino[2,3-f]quinoxaline
• InChI=1/C12H10N4/c1-7-8(2)16-12-10(15-7)4-3-9-11(12)14-6-5-13-9/h3-6H,1-2H3
• UOTCHAFILGNKOJ-UHFFFAOYSA-
• 2,3-Dimethylpyrazino[2,3-f]quinoxaline #
• 57436-98-3
• DTXSID80344611
• UOTCHAFILGNKOJ-UHFFFAOYSA-N
• 2,3-Dimethyl-1,4,5,8-tetraza-phenanthrene

• Inchi： 1S/C12H10N4/c1-7-8(2)16-12-10(15-7)4-3-9-11(12)14-6-5-13-9/h3-6H,1-2H3
• InChI Key： UOTCHAFILGNKOJ-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)N=C2C=CC3C(C=12)=NC=CN=3

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56